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Compound of Interest

Compound Name: DW10075

Cat. No.: B15576819

Get Quote

An In-depth Analysis of the Potent and Highly Selective VEGFR Inhibitor

Abstract
DW10075 is a novel, potent, and highly selective small-molecule inhibitor of Vascular

Endothelial Growth Factor Receptors (VEGFRs). Identified as 6-((2-((3-

acetamidophenyl)amino)pyrimidin-4-yl)oxy)-N-phenyl-1-naphthamide, this compound

demonstrates significant anti-tumor and anti-angiogenic properties both in vitro and in vivo. Its

high selectivity for VEGFRs over other tyrosine kinases positions it as a promising candidate

for targeted cancer therapy. This technical guide provides a detailed overview of the chemical

structure, physicochemical properties, mechanism of action, and pharmacological data of

DW10075, tailored for researchers, scientists, and professionals in the field of drug

development.

Chemical Structure and Physicochemical Properties
DW10075 is a synthetic compound with the IUPAC name 6-((2-((3-

acetamidophenyl)amino)pyrimidin-4-yl)oxy)-N-phenyl-1-naphthamide. Its chemical and physical

properties are summarized in the table below.
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Property Value Source

IUPAC Name

6-((2-((3-

acetamidophenyl)amino)pyrimi

din-4-yl)oxy)-N-phenyl-1-

naphthamide

[1]

CAS Number 1804982-31-7

Molecular Formula C29H23N5O3

Molecular Weight 489.52 g/mol

SMILES

CC(=O)Nc1cccc(Nc2nccc(Oc3

ccc4cccc(C(=O)Nc5ccccc5)c4

c3)n2)c1

Appearance Solid powder [2]

Solubility Soluble in DMSO [2]

Storage

Dry, dark, and at 0 - 4 °C for

short term (days to weeks) or

-20 °C for long term (months to

years).

[2]

Mechanism of Action and Signaling Pathway
DW10075 exerts its anti-tumor effects primarily through the potent and selective inhibition of

VEGFRs, key mediators of angiogenesis. By targeting VEGFR-1, VEGFR-2, and VEGFR-3,

DW10075 effectively blocks the downstream signaling cascades initiated by VEGF. This leads

to the inhibition of endothelial cell proliferation, migration, and tube formation, which are critical

processes for the formation of new blood vessels that supply tumors with essential nutrients

and oxygen.[1][3]

The binding of VEGF to its receptor (VEGFR) triggers receptor dimerization and

autophosphorylation of specific tyrosine residues in the intracellular domain. This

phosphorylation event creates docking sites for various signaling proteins, initiating multiple

downstream pathways, including the PLCγ-PKC-MAPK and the PI3K-Akt pathways, which
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ultimately promote cell proliferation, survival, and migration. DW10075 inhibits the initial

autophosphorylation of VEGFR, thereby blocking the entire downstream signaling cascade.
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Caption: DW10075 inhibits VEGFR signaling pathway.

Pharmacological Properties
In Vitro Kinase Inhibitory Activity
DW10075 demonstrates potent and highly selective inhibitory activity against VEGFR kinases.

The IC50 values were determined using ELISA-based kinase assays.

Kinase Target IC50 (nmol/L)

VEGFR-1 6.4

VEGFR-2 0.7

VEGFR-3 5.5
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A kinase profile assay against a panel of 21 other kinases, including highly homologous

kinases like FGFR1, FGFR2, and PDGFR-α, showed no significant inhibitory activity by

DW10075 even at a concentration of 10 μmol/L.[1]

In Vitro Anti-proliferative Activity
The anti-proliferative activity of DW10075 was evaluated against a panel of human tumor cell

lines using the Sulforhodamine B (SRB) assay.

Cell Line Cancer Type IC50 (μmol/L)

U87-MG Glioblastoma 2.2

A375 Melanoma 22.2

DW10075 inhibited the proliferation of 22 different human cancer cell lines with IC50 values

ranging from 2.2 μmol/L to 22.2 μmol/L.[1][3]

In Vivo Anti-tumor Efficacy
The in vivo anti-tumor activity of DW10075 was assessed in a U87-MG human glioblastoma

xenograft model in nude mice. Oral administration of DW10075 at a dose of 500 mg·kg−1·d−1

for two weeks resulted in significant suppression of tumor growth.[1][3] Immunohistochemical

analysis of the tumor tissues revealed a reduction in the expression of CD31 (a marker of

endothelial cells) and Ki67 (a marker of proliferation), confirming the anti-angiogenic and anti-

proliferative effects of DW10075 in vivo.[1]

Experimental Protocols
In Vitro Kinase Assay (ELISA-based)
A detailed workflow for determining the in vitro kinase inhibitory activity of DW10075 is outlined

below.
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Preparation

Reaction

Detection

Data Analysis

Coat ELISA plate with substrate
(e.g., poly(Glu, Tyr))

Add kinase buffer and DW10075 to wells.
Incubate to allow kinase reaction.

Prepare kinase reaction buffer
with VEGFR and ATP Prepare serial dilutions of DW10075

Wash plates to remove ATP and compound

Add anti-phosphotyrosine antibody
conjugated to HRP

Wash plates to remove unbound antibody

Add HRP substrate (e.g., TMB)

Stop reaction with acid

Read absorbance at 450 nm

Calculate IC50 values
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Caption: Workflow for in vitro kinase assay.
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Cell Proliferation Assay (SRB Assay)
The Sulforhodamine B (SRB) assay is a colorimetric assay used to measure drug-induced

cytotoxicity and cell proliferation.
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Cell Culture & Treatment

Cell Staining

Measurement & Analysis

Data Analysis

Seed cells in 96-well plates

Incubate for 24 hours

Treat cells with various
concentrations of DW10075

Incubate for 72 hours

Fix cells with trichloroacetic acid (TCA)

Wash with water

Stain with Sulforhodamine B (SRB)

Wash with 1% acetic acid to remove unbound dye

Solubilize bound dye with Tris base

Read absorbance at 515 nm

Calculate IC50 values
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Caption: Workflow for SRB cell proliferation assay.
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Conclusion
DW10075 is a potent and highly selective VEGFR inhibitor with demonstrated anti-angiogenic

and anti-proliferative activities. Its favorable in vitro and in vivo pharmacological profiles make it

a compelling candidate for further preclinical and clinical development as a targeted therapy for

cancer. The detailed information provided in this guide serves as a valuable resource for

researchers and drug development professionals interested in the therapeutic potential of

DW10075.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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